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Compound of Interest

Compound Name: Withaphysalin A

Cat. No.: B1258749

For Researchers, Scientists, and Drug Development Professionals

Withaphysalin A, a naturally occurring C28 steroidal lactone belonging to the withanolide
class, has garnered significant attention within the scientific community. Isolated primarily from
plants of the Physalis genus, this compound has demonstrated a promising spectrum of
biological activities. This technical guide provides a comprehensive overview of the preliminary
biological screening of Withaphysalin A, focusing on its anti-inflammatory and cytotoxic
properties. It includes detailed experimental protocols, quantitative data summaries, and
visualizations of key signaling pathways and workflows to facilitate further research and
development.

Anti-inflammatory Activity

Preliminary screenings have consistently highlighted the potent anti-inflammatory effects of
Withaphysalin A. Studies utilizing lipopolysaccharide (LPS)-stimulated macrophage models
have shown that it can significantly inhibit the production of key inflammatory mediators.

Quantitative Data Summary

The inhibitory effects of Withaphysalin A on various inflammatory markers are summarized
below. The data is primarily derived from studies on LPS-activated RAW264.7 macrophages.
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Parameter Inhibited Cell Line IC50 Value (uM) Reference
Nitric Oxide (NO)
] RAW?264.7 3.91-18.46 [1]

Production
Interleukin-6 (IL-6) THP1-Dual 3.01-13.39 [2][3]
Interleukin-13 (IL-1) THP1-Dual 3.01-13.39 [2][3]
Tumor Necrosis

THP1-Dual 3.01-13.39 [2][3]

Factor-a (TNF-a)

Note: The IC50 ranges presented may include data from various withaphysalin analogues

tested in the same studies.

Key Signhaling Pathways

Withaphysalin A exerts its anti-inflammatory effects by modulating several critical signaling

pathways. It has been shown to suppress the nuclear translocation of NF-kB p65, inhibit the

phosphorylation of STAT3, and suppress the activation of MAPKSs.[4] Concurrently, it can

upregulate the expression of the antioxidant enzyme Heme Oxygenase-1 (HO-1).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Withaminimas A-F, six withanolides with potential anti-inflammatory activity from Physalis
minima - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. Withaphysalins from Medicinal and Edible Physalis minima and Their Anti-inflammatory
Activities - PubMed [pubmed.ncbi.nim.nih.gov]

e 3. pubs.acs.org [pubs.acs.org]

e 4. The Anti-inflammatory Activities of Two Major Withanolides from Physalis minima Via
Acting on NF-kB, STAT3, and HO-1 in LPS-Stimulated RAW264.7 Cells - PubMed
[pubmed.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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